Cas no 1876080-70-4 (4-methyl-1-[2-(oxan-4-yl)ethyl]-1H-pyrazol-3-amine)

• Product Name: 4-methyl-1-[2-(oxan-4-yl)ethyl]-1H-pyrazol-3-amine
• CAS No: 1876080-70-4
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6110306
• PubChem ID: 165854496
• Update Time: 2025-05-19

4-methyl-1-[2-(oxan-4-yl)ethyl]-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-[2-(oxan-4-yl)ethyl]-1H-pyrazol-3-amine
• EN300-804183
• 1876080-70-4

• Inchi： 1S/C11H19N3O/c1-9-8-14(13-11(9)12)5-2-10-3-6-15-7-4-10/h8,10H,2-7H2,1H3,(H2,12,13)
• InChI Key： POABFSNFSDEIKH-UHFFFAOYSA-N
• SMILES： O1CCC(CCN2C=C(C)C(N)=N2)CC1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-methyl-1-[2-(oxan-4-yl)ethyl]-1H-pyrazol-3-amine

Professional Introduction to Compound with CAS No. 1876080-70-4 and Product Name: 4-methyl-1-[2-(oxan-4-yl)ethyl]-1H-pyrazol-3-amine

Compound with the CAS number 1876080-70-4 and the product name 4-methyl-1-[2-(oxan-4-yl)ethyl]-1H-pyrazol-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure of this compound incorporates a pyrazole core, which is a heterocyclic aromatic ring system known for its broad spectrum of biological activities. Specifically, the presence of a methyl group at the 4-position and an N-substituted ethyl chain linked to an oxygen-containing heterocycle (oxane) at the 1-position contributes to its distinctive chemical properties.

The pyrazole scaffold is particularly noteworthy in medicinal chemistry, as it serves as a privileged structure in numerous therapeutic areas. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The introduction of the 4-methyl group enhances the compound's lipophilicity, which is often a critical factor in drug absorption and distribution. Additionally, the 2-(oxan-4-yl)ethyl moiety introduces an oxygen-rich side chain that can influence both the compound's solubility and its interactions with biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies suggest that 4-methyl-1-[2-(oxan-4-yl)ethyl]-1H-pyrazol-3-amine may interact with several key enzymes and receptors involved in metabolic pathways. For instance, preliminary data indicate potential binding affinity to enzymes such as cytochrome P450 (CYP) isoforms, which play a crucial role in drug metabolism. Furthermore, the compound's structural features align well with binding pockets of kinases and other protein targets implicated in cancer progression.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The introduction of the oxan-4-yl group necessitates careful control over reaction conditions to ensure high yield and purity. Techniques such as nucleophilic substitution and transition-metal-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. The synthetic route also highlights the importance of protecting group strategies to prevent unwanted side reactions.

In vitro studies have begun to elucidate the pharmacological profile of 4-methyl-1-[2-(oxan-4-yl)ethyl]-1H-pyrazol-3-amine. Initial assays have revealed promising activity against certain cancer cell lines, suggesting its potential as a lead compound for further optimization. Additionally, preliminary toxicology studies indicate moderate solubility in aqueous media, which is favorable for formulation development. The compound's stability under various storage conditions has also been assessed, ensuring its suitability for both laboratory research and potential clinical trials.

The integration of machine learning models into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive models trained on large datasets have been used to forecast pharmacokinetic properties, such as bioavailability and metabolic stability. These predictions guide experimental design by highlighting key structural modifications that could enhance activity while minimizing off-target effects. The use of artificial intelligence (AI) tools has thus become indispensable in modern medicinal chemistry.

The future development of 4-methyl-1-[2-(oxan-4-yl)ethyl]-1H-pyrazol-3-amine will likely involve structure-based drug design approaches. High-resolution crystal structures obtained through X-ray crystallography can provide detailed insights into how this compound interacts with biological targets at an atomic level. Such information is critical for designing analogs with improved potency and selectivity. Collaborative efforts between chemists and biologists are essential to translate these findings into tangible therapeutic benefits.

The versatility of the pyrazole scaffold ensures that derivatives like this one will remain a cornerstone in pharmaceutical research. Ongoing studies aim to explore additional modifications that could expand its therapeutic applications further. For instance, exploring different substituents at the 3-position of the pyrazole ring or varying the length and composition of the side chain attached to nitrogen could yield novel compounds with enhanced pharmacological profiles.

As regulatory agencies continue to emphasize safety and efficacy in drug approval processes, compounds like 4-methyl-1-[2-(oxan-4-yl)ethyl]-1H-pyrazol-3-amine must undergo rigorous testing to meet stringent standards. Preclinical studies are designed to evaluate both acute and chronic toxicity profiles, as well as potential interactions with other drugs. These comprehensive assessments ensure that only compounds with substantial therapeutic value proceed to human trials.

The role of academic institutions and pharmaceutical companies in advancing drug discovery cannot be overstated. Open innovation models foster collaboration between researchers worldwide, accelerating progress towards new treatments for unmet medical needs. Public-private partnerships also play a crucial role by providing funding and resources necessary for translating basic research into clinical applications.

In conclusion,4-methyl-1-[2-(oxan-4-y]ethyl)-1H-pyrazol -3-am ine (CAS No .1876080 -70 -4) represents an exciting development in medicinal chemistry with significant potential for future therapeutics . Its unique structural features , combined with promising preclinical data , make it a valuable candidate for further investigation . As research continues , we can expect more insights into its mechanism(s)of action , leadingto novel treatments across multiple disease indications . p >